Cas no 160237-80-9 (Pyrimidine,2-chloro-5-octyl-)

• Product Name: Pyrimidine,2-chloro-5-octyl-
• CAS No: 160237-80-9
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• CID: 109458
• PubChem ID: 53424473
• Update Time: 2025-04-18

Pyrimidine,2-chloro-5-octyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2-chloro-5-octyl-
• 2-chloro-5-octylpyrimidine
• DTXSID10698513
• 160237-80-9

• Inchi： 1S/C12H19ClN2/c1-2-3-4-5-6-7-8-11-9-14-12(13)15-10-11/h9-10H,2-8H2,1H3
• InChI Key： PMJWHOKKOIBOPT-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)CCCCCCCC

Computed Properties

• Exact Mass: 226.12387
• Monoisotopic Mass: 226.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78